Cas no 1805348-81-5 (Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805348-81-5
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4859051
• Update Time: 2025-06-15

Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9F5N2O2/c1-19-5(18)2-4-3-17-9(16)7(10(13,14)15)6(4)8(11)12/h3,8H,2H2,1H3,(H2,16,17)
• InChI Key： GTFNNZGOPCCIOP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C(N)=NC=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805348-81-5): A Comprehensive Overview

Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1805348-81-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a pyridine core makes it a promising candidate for further investigation in drug discovery.

The molecular structure of Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate consists of a pyridine ring substituted with various functional groups. Specifically, the amino group at the 2-position, the difluoromethyl group at the 4-position, and the trifluoromethyl group at the 3-position contribute to its distinct chemical properties. These substituents not only influence the compound's reactivity but also play a crucial role in its biological activity. The acetate moiety at the 5-position further enhances its solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules has been shown to modulate their pharmacokinetic and pharmacodynamic properties, leading to more effective therapeutic outcomes. Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate exemplifies this trend, as its fluorinated structure suggests potential benefits in terms of drug efficacy and duration of action.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. For instance, studies have suggested that compounds with a similar structural motif could interfere with key signaling pathways associated with inflammation and cancer. The precise mechanisms by which Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate exerts its effects are still under investigation, but preliminary findings are promising.

The synthesis of Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and fluorination methods have been instrumental in facilitating its synthesis. These advancements not only enhance the accessibility of the compound for research purposes but also open up new avenues for further chemical modifications.

In addition to its pharmaceutical applications, Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate may find utility in other areas such as agrochemicals and materials science. The unique properties of fluorinated compounds often make them suitable for use as intermediates in the synthesis of more complex molecules. This versatility underscores the importance of continued research into this class of compounds.

The future prospects for Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate are vast, particularly as our understanding of its biological activities grows. Ongoing clinical trials and preclinical studies are expected to provide more insights into its therapeutic potential. Furthermore, collaborations between academic researchers and industry scientists will likely accelerate the development of novel derivatives with improved properties. As our knowledge base expands, so too will the applications of this remarkable compound.

In conclusion, Methyl 2-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805348-81-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new treatments. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.